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Executive Summary

Fmoc-Dap(Aloc)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-(Allyloxycarbonyl)-L-
2,3-diaminopropionic acid) represents a critical node in modern peptide chemistry. Unlike
canonical amino acids, this non-proteinogenic building block offers a shorter side-chain
architecture (

) compared to Ornithine (
) or Lysine (
), providing exceptional structural rigidity.

Its primary value lies in its orthogonal protection scheme. The Aloc group is stable to the
standard acidic (TFA) and basic (Piperidine) conditions used in Fmoc Solid-Phase Peptide
Synthesis (SPPS), yet it can be selectively removed via Palladium(0) catalysis.[1] This "third
dimension" of orthogonality is indispensable for synthesizing:

e Cyclic Peptides: Lactam bridges (side-chain to side-chain or side-chain to C-terminus).[1]
o Branched Peptides: MAPs (Multiple Antigen Peptides) or ubiquitin conjugates.

» Peptide Conjugates: Site-specific labeling with fluorophores or drugs post-assembly.
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Structural Anatomy & Properties[1]

The molecule combines the base-labile Fmoc group and the Pd-labile Aloc group on a diamino
acid scaffold.
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Figure 1: Structural logic of Fmoc-Dap(Aloc)-OH showing orthogonal protecting groups.

hvsicochemical

Property Value Notes

(2S)-2-(9H-fluoren-9-
ylmethoxycarbonylamino)-3-
IUPAC Name (prop-2- L-isomer is standard for SPPS.

enoxycarbonylamino)propanoi

¢ acid
) 178924-05-5 often refers to D-
CAS Number 188970-92-5 (L-isomer) ) ] )
isomer. Verify stereochemistry.
Molecular Weight 410.42 g/mol
Formula C22H22N206
N Sparingly soluble in DCM;
Solubility DMF, DMSO, NMP ] ]
insoluble in water.
] ) Hygroscopic; store at +2°C to
Appearance White to off-white powder

+8°C.
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Synthesis Strategy: The Hofmann Rearrangement
Route

While Fmoc-Dap(Aloc)-OH can be synthesized from free diaminopropionic acid, the most
robust and scalable route in an industrial or research setting starts from Fmoc-L-Asparagine
(Fmoc-Asn-OH). This pathway utilizes the Hofmann Rearrangement mediated by hypervalent
iodine (PIDA/IBD) to convert the side-chain amide of Asn into the amine of Dap without
removing the base-labile Fmoc group.

Reaction Logic
» Starting Material: Fmoc-Asn-OH (Cheap, chiral pool).

» Transformation: Hofmann Rearrangement using Phenyliodine diacetate (PIDA).

o Why PIDA? Traditional bromine/base Hofmann conditions would cleave the Fmoc group.
PIDA allows the reaction to proceed under mild, slightly acidic to neutral conditions.

e Protection: The resulting primary amine (Fmoc-Dap-OH) is protected with Allyl Chloroformate
(Aloc-Cl).

Step-by-Step Synthesis Protocol
Pre-requisites:

e Reagents: Fmoc-L-Asn-OH, PIDA (lodosobenzene diacetate), Allyl chloroformate (Aloc-Cl),
Sodium Bicarbonate (

), Ethyl Acetate (EtOACc), Acetonitrile (
).

o Safety: Aloc-Cl is a lachrymator. Work in a fume hood.
Workflow:
Step 1: Hofmann Rearrangement (Fmoc-Asn-OH

Fmoc-Dap-OH)
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e Dissolve Fmoc-Asn-OH (10 mmol) in a mixture of

(2:2:1 viviv).

e Cool the solution to 0°C.
e Add PIDA (1.1 eq) slowly.
 Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) over 4 hours.

o Scientist's Note: Monitor by HPLC/TLC. The intermediate isocyanate is hydrolyzed in situ
to the amine.[2]

e Workup: Concentrate in vacuo to remove organic solvents. The product, Fmoc-Dap-OH, may
precipitate or remain in the agueous phase depending on pH. Lyophilize to obtain the crude
salt.

Step 2: Aloc Protection (Fmoc-Dap-OH

Fmoc-Dap(Aloc)-OH)

e Suspend crude Fmoc-Dap-OH in water/dioxane (1:1).

e Adjust pH to 8.0-8.5 using saturated

o Critical Control Point: Do not exceed pH 9.0. High pH will cause premature Fmoc removal
(dibenzofulvene formation).

o Add Allyl Chloroformate (Aloc-Cl) (1.2 eq) dropwise over 20 minutes while maintaining pH 8
with

e Stir for 2-3 hours at RT.

o Workup: Acidify carefully with 1M HCI to pH 2-3 (precipitates the product). Extract with
EtOAc (
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« Wash organic layer with brine, dry over

, and concentrate.

 Purification: Recrystallize from EtOAc/Hexane or purify via flash chromatography
(DCM/MeOH gradient).

Orthogonal Deprotection: The Aloc Removal

The utility of this building block hinges on the selective removal of the Aloc group on-resin,
leaving the peptide chain and Fmoc group intact.

Mechanism of Action (Pd-Catalysis)

The deprotection follows the Tsuji-Trost reaction mechanism.[3] A Palladium(0) catalyst
coordinates with the allyl double bond, forming a

-allyl palladium complex and releasing carbamic acid (which decarboxylates to the amine). A
scavenger is strictly required to trap the generated allyl cation; otherwise, it will re-alkylate the
liberated amine.
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Figure 2: Palladium-catalyzed Aloc deprotection mechanism highlighting the role of the
scavenger.

On-Resin Deprotection Protocol
Reagents:

o Catalyst: Tetrakis(triphenylphosphine)palladium(0) [

]. Note: Must be fresh and bright yellow. Brown/black catalyst is inactive.

e Scavenger: Phenylsilane (

) OR Dimethylamine borane complex (

).

e Solvent: Dry DCM (Dichloromethane).
Procedure:
e Wash Resin: Wash resin with dry DCM (

) to remove DMF traces (DMF can coordinate Pd and slow the reaction).

o Prepare Cocktail:
o Dissolve

(0.1-0.2 eq relative to Aloc) in dry DCM.

o Add Phenylsilane (10-20 eq).[1][3]
o Scientist's Note:
is preferred over tributyltin hydride (toxic) or dimedone (less efficient).

e Reaction: Add cocktail to resin. Shake under Argon/Nitrogen (exclude air) for 30—60 minutes.
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» Repeat: Drain and repeat with fresh cocktail for another 30 minutes to ensure quantitative
removal.

e Wash: Wash extensively with DCM, then DMF, then Sodium Diethyldithiocarbamate solution
(0.02 M in DMF) to remove Palladium black residues (which stain resin and catalyze side
reactions).

Applications in Drug Discovery

Peptide Stapling (Lactamization)

Fmoc-Dap(Aloc)-OH is paired with Fmoc-Asp(OAIll)-OH (Aspartic acid allyl ester) or Fmoc-
Glu(OAI)-OH.

» Workflow:
o Assemble linear peptide.
o Remove Aloc (from Dap) and Allyl ester (from Asp/Glu) simultaneously using Pd(0).
o Cyclize the exposed amine and acid using PyBOP/DIEA on-resin.
o Result:
to

lactam staple.

Ubiquitin Mimetics

To synthesize isopeptide bonds (mimicking ubiquitination), the side chain of Dap serves as the
acceptor lysine mimic.

o Workflow:
o Incorporate Fmoc-Dap(Aloc)-OH.[4][5][6][7][8][9][10]
o Selectively remove Aloc.[11]

o Couple the C-terminus of Ubiquitin (or a fragment) to the Dap side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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